Cas no 2411287-69-7 (Tert-butyl 2-[2-[2-[2-(6-chloropyridazin-3-yl)oxyethoxy]ethoxy]ethoxy]acetate)

• Product Name: Tert-butyl 2-[2-[2-[2-(6-chloropyridazin-3-yl)oxyethoxy]ethoxy]ethoxy]acetate
• CAS No: 2411287-69-7
• MF: C₁₆H₂₅ClN₂O₆
• MW: 376.832504034042
• CID: 5820973
• PubChem ID: 146049288
• Update Time: 2025-11-01

Tert-butyl 2-[2-[2-[2-(6-chloropyridazin-3-yl)oxyethoxy]ethoxy]ethoxy]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-7438845
• Tert-butyl 2-[2-[2-[2-(6-chloropyridazin-3-yl)oxyethoxy]ethoxy]ethoxy]acetate
• tert-butyl 2-[2-(2-{2-[(6-chloropyridazin-3-yl)oxy]ethoxy}ethoxy)ethoxy]acetate
• 2411287-69-7

• Inchi： 1S/C16H25ClN2O6/c1-16(2,3)25-15(20)12-23-9-8-21-6-7-22-10-11-24-14-5-4-13(17)18-19-14/h4-5H,6-12H2,1-3H3
• InChI Key： RDQWRDGOKKLEIB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)OCCOCCOCCOCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 376.1401142g/mol
• Monoisotopic Mass: 376.1401142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 14
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 89Ų

Additional information on Tert-butyl 2-[2-[2-[2-(6-chloropyridazin-3-yl)oxyethoxy]ethoxy]ethoxy]acetate

Introduction to Tert-butyl 2-[2-[2-[2-(6-chloropyridazin-3-yl)oxyethoxy]ethoxy]ethoxy]acetate (CAS No. 2411287-69-7)

Tert-butyl 2-[2-[2-[2-(6-chloropyridazin-3-yl)oxyethoxy]ethoxy]ethoxy]acetate, with the CAS number 2411287-69-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising properties for various applications, particularly in the development of novel therapeutic agents and agrochemicals.

The molecular structure of Tert-butyl 2-[2-[2-[2-(6-chloropyridazin-3-yl)oxyethoxy]ethoxy]ethoxy]acetate is characterized by a long alkoxy chain that extends from the acetate group, terminated by a pyridazine moiety. The presence of the 6-chloropyridazin-3-yl group introduces a chlorine atom, which can participate in various chemical reactions, enhancing the compound's reactivity and utility in synthetic chemistry.

In recent years, there has been a growing interest in pyridazine derivatives due to their diverse biological activities. Pyridazines are heterocyclic compounds that have shown potential in the development of drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. The incorporation of the 6-chloropyridazin-3-yl group into Tert-butyl 2-[2-[2-[2-(6-chloropyridazin-3-yl)oxyethoxy]ethoxy]ethoxy]acetate may contribute to its ability to interact with biological targets, making it a valuable scaffold for drug discovery.

The extended alkoxy chain in this compound not only influences its solubility and bioavailability but also provides a platform for further functionalization. This feature is particularly useful in medicinal chemistry, where modifications to the molecular structure can lead to improved pharmacological properties. The compound's design allows for the introduction of additional functional groups at various positions along the alkoxy chain, enabling researchers to tailor its properties for specific applications.

Recent studies have highlighted the importance of understanding the structural features of molecules like Tert-butyl 2-[2-[2-[2-(6-chloropyridazin-3-yl)oxyethoxy]ethoxy]ethoxy]acetate in predicting their biological activity. Computational modeling and experimental techniques have been employed to elucidate how changes in the molecular structure can affect interactions with biological targets. These studies have provided valuable insights into the design of molecules with enhanced efficacy and reduced side effects.

The compound's potential applications extend beyond pharmaceuticals. In agrochemical research, pyridazine derivatives have been explored for their herbicidal and insecticidal properties. The structural complexity of Tert-butyl 2-[2-[2-[2-(6-chloropyridazin-3-yl)oxyethoxy]ethoxy]ethoxy]acetate may contribute to its ability to disrupt metabolic pathways in pests, offering a new approach to crop protection.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex alkoxy chain. These methods highlight the importance of modern chemical synthesis in producing molecules with intricate structures.

In conclusion, Tert-butyl 2-[2-[2-[2-(6-chloropyridazin-3-yl)oxyethoxy]ethoxy]ethoxy]acetate (CAS No. 2411287-69-7) is a versatile compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features, including the presence of the 6-chloropyridazin-3-yl group and an extended alkoxy chain, make it a valuable scaffold for further research and development. As our understanding of molecular structure-biology relationships continues to evolve, compounds like this are poised to play a crucial role in advancing therapeutic and agricultural solutions.